Cas no 495398-49-7 (ethyl 2-{5-(4-methylphenyl)amino-2,4-dioxo-1,3-thiazolidin-3-yl}acetate)

• Product Name: ethyl 2-{5-(4-methylphenyl)amino-2,4-dioxo-1,3-thiazolidin-3-yl}acetate
• CAS No: 495398-49-7
• MF: C₁₄H₁₆N₂O₄S
• MW: 308.352842330933
• CID: 6577757
• Update Time: 2025-06-26

ethyl 2-{5-(4-methylphenyl)amino-2,4-dioxo-1,3-thiazolidin-3-yl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{5-(4-methylphenyl)amino-2,4-dioxo-1,3-thiazolidin-3-yl}acetate
• ethyl [2,4-dioxo-5-(4-toluidino)-1,3-thiazolidin-3-yl]acetate
• 3-Thiazolidineacetic acid, 5-[(4-methylphenyl)amino]-2,4-dioxo-, ethyl ester

• Inchi： 1S/C14H16N2O4S/c1-3-20-11(17)8-16-13(18)12(21-14(16)19)15-10-6-4-9(2)5-7-10/h4-7,12,15H,3,8H2,1-2H3
• InChI Key： CLVIQANSXNCLAD-UHFFFAOYSA-N
• SMILES： S1C(NC2=CC=C(C)C=C2)C(=O)N(CC(OCC)=O)C1=O

Computed Properties

• Exact Mass: 308.083
• Monoisotopic Mass: 308.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.355±0.06 g/cm3(Predicted)
• Boiling Point: 468.9±55.0 °C(Predicted)
• pka: 0.70±0.20(Predicted)

Additional information on ethyl 2-{5-(4-methylphenyl)amino-2,4-dioxo-1,3-thiazolidin-3-yl}acetate

Introduction to Ethyl 2-{5-(4-methylphenyl)amino-2,4-dioxo-1,3-thiazolidin-3-yl}acetate (CAS No. 495398-49-7)

Ethyl 2-{5-(4-methylphenyl)amino-2,4-dioxo-1,3-thiazolidin-3-yl}acetate, with the CAS number 495398-49-7, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound features a complex arrangement of functional groups, including an ethyl ester moiety, an amino group, and a thiazolidine ring system. The presence of these functional groups contributes to its unique chemical properties and biological interactions. Specifically, the thiazolidine ring is known for its stability and ability to participate in various biochemical pathways, while the amino group can engage in hydrogen bonding and other forms of molecular recognition.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological processes associated with inflammation, cancer, and neurodegenerative diseases. Ethyl 2-{5-(4-methylphenyl)amino-2,4-dioxo-1,3-thiazolidin-3-yl}acetate has been studied for its potential role in these areas due to its structural features that mimic natural bioactive molecules. For instance, the 4-methylphenyl substituent on the thiazolidine ring may enhance its binding affinity to specific target proteins involved in disease pathways.

One of the most compelling aspects of this compound is its ability to interact with enzymes and receptors in a highly selective manner. Research has shown that derivatives of thiazolidine have promising applications in drug discovery, particularly in the development of kinase inhibitors. The dioxo group within the molecule introduces a polar region that can facilitate interactions with hydrophilic residues in protein binding pockets. This feature makes Ethyl 2-{5-(4-methylphenyl)amino-2,4-dioxo-1,3-thiazolidin-3-yl}acetate a valuable scaffold for designing targeted therapies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the ethyl ester group at the second position of the thiazolidine ring is particularly critical for maintaining the desired pharmacological properties. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, have been employed to achieve the desired molecular architecture efficiently.

In terms of biological activity, preliminary studies have indicated that Ethyl 2-{5-(4-methylphenyl)amino-2,4-dioxo-1,3-thiazolidin-3-yl}acetate exhibits inhibitory effects on certain enzymes linked to inflammatory responses. The interaction between the amino group and acidic residues in enzyme active sites may disrupt catalytic activity, leading to reduced inflammation. Additionally, the aromatic ring system may influence cell signaling pathways by modulating receptor binding affinity.

The potential therapeutic applications of this compound are further supported by its solubility profile and metabolic stability. These properties are essential for ensuring that the drug can be effectively absorbed and retained within the body long enough to exert its biological effects. Computational modeling and molecular dynamics simulations have been used to predict how Ethyl 2-{5-(4-methylphenyl)amino-2,4-dioxo-1,3-thiazolidin-3-yl}acetate interacts with biological targets at an atomic level.

Ongoing research is focused on optimizing the pharmacokinetic properties of this compound through structural modifications. By fine-tuning functional groups such as the ester moiety or introducing additional substituents on the aromatic rings, scientists aim to enhance bioavailability and reduce off-target effects. These efforts are part of a broader trend in drug development where rational design principles are applied to create more effective and safer therapeutic agents.

The role of computational chemistry in studying Ethyl 2-{5-(4-methylphenyl)amino-2,4-dioxo-1,3-thiazolidin-3-yl}acetate cannot be overstated. High-throughput virtual screening methods allow researchers to rapidly evaluate thousands of potential analogs based on their predicted binding affinities. This approach accelerates the discovery process by identifying promising candidates for further experimental validation.

In conclusion, Ethyl 2-{5-(4-methylphenyl)amino-2,4-dioxo-1,3-thiazolidin-3-yl}acetate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its molecular design offers opportunities for developing novel treatments targeting various diseases. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in future drug development efforts.